Cas no 20800-41-3 (4(1H)-Quinazolinethione, 2-(4-methoxyphenyl)-)

• Product Name: 4(1H)-Quinazolinethione, 2-(4-methoxyphenyl)-
• CAS No: 20800-41-3
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 1396257
• Update Time: 2024-08-16

4(1H)-Quinazolinethione, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinethione, 2-(4-methoxyphenyl)-
• 4(3H)-Quinazolinethione, 2-(4-methoxyphenyl)-

• Inchi： 1S/C15H12N2OS/c1-18-11-8-6-10(7-9-11)14-16-13-5-3-2-4-12(13)15(19)17-14/h2-9H,1H3,(H,16,17,19)
• InChI Key： WZXCMTCFWLQCHN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=S)NC=1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 268.06716

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 186-188 °C
• Boiling Point: 436.4±47.0 °C(Predicted)
• PSA: 33.62
• pka: 5.90±0.20(Predicted)